Cas no 338416-04-9 ((4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime)

• Product Name: (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime
• CAS No: 338416-04-9
• MF: C₁₇H₁₆FNO
• MW: 269.313447952271
• CID: 5175577
• Update Time: 2025-10-30

(4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime Chemical and Physical Properties

Names and Identifiers

• (4-FLUOROPHENYL)[2-(4-METHYLPHENYL)CYCLOPROPYL]METHANONE OXIME
• (Z)-N-[(4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methylidene]hydroxylamine
• (NZ)-N-[(4-fluorophenyl)-[2-(4-methylphenyl)cyclopropyl]methylidene]hydroxylamine
• MLS001166334
• SMR000549877
• (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime

• Inchi： 1S/C17H16FNO/c1-11-2-4-12(5-3-11)15-10-16(15)17(19-20)13-6-8-14(18)9-7-13/h2-9,15-16,20H,10H2,1H3/b19-17+
• InChI Key： NMEWOZJNPFNNIR-HTXNQAPBSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C1CC1C1C=CC(C)=CC=1)=N\O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.2
• Topological Polar Surface Area: 32.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime

Research Briefing on (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime (CAS: 338416-04-9)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime (CAS: 338416-04-9), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has garnered attention due to its potential applications in drug discovery and development, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have focused on the synthesis and characterization of this oxime derivative, highlighting its unique structural features and reactivity. The presence of both fluorophenyl and methylphenyl groups, combined with the cyclopropane ring, confers distinct electronic and steric properties that influence its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

One of the key findings from recent investigations is the compound's potential as a selective inhibitor of certain enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate enzyme activity at micromolar concentrations, suggesting its utility as a lead compound for further optimization. Additionally, molecular docking studies have provided insights into the binding interactions between the oxime derivative and target proteins, offering a foundation for structure-activity relationship (SAR) studies.

Further research has explored the pharmacokinetic properties of (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime, including its metabolic stability and membrane permeability. Preliminary results indicate moderate stability in human liver microsomes, with potential for improvement through structural modifications. These findings are critical for advancing the compound into preclinical development stages.

In conclusion, (4-Fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methanone oxime represents a promising candidate for therapeutic development, with ongoing research aimed at elucidating its full pharmacological potential. Future studies will likely focus on optimizing its biological activity and addressing any challenges related to its drug-like properties. This briefing underscores the importance of continued investigation into this compound and its derivatives for potential clinical applications.